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Compound of Interest

Compound Name: Cbz-PEG2-bromide

Cat. No.: B8116555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Cbz-PEG2-bromide, a

bifunctional crosslinker commonly utilized in the synthesis of molecules for drug development,

including Proteolysis Targeting Chimeras (PROTACs). Due to the compound's reactivity, a

thorough understanding of its properties and potential hazards is crucial for safe laboratory

use.

Compound Identification and Properties
Cbz-PEG2-bromide, with the IUPAC name benzyl (2-(2-(2-

bromoethoxy)ethoxy)ethyl)carbamate, is a liquid at room temperature. It is characterized by a

carboxybenzyl (Cbz) protected amine, a polyethylene glycol (PEG) spacer, and a reactive

bromoalkane functional group. This trifunctional nature makes it a versatile building block in

targeted protein degradation and other bioconjugation applications.

Table 1: Physicochemical Properties of Cbz-PEG2-bromide
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Property Value Reference

IUPAC Name

benzyl (2-(2-(2-

bromoethoxy)ethoxy)ethyl)carb

amate

CAS Number 2100283-00-7

Molecular Formula C14H20BrNO4

Molecular Weight 346.22 g/mol

Physical Form Liquid

Storage Temperature 4°C

Hazard Identification and Classification
Cbz-PEG2-bromide is classified as a hazardous substance. The available safety data

indicates the following GHS hazard and precautionary statements:

Table 2: GHS Hazard and Precautionary Statements for Cbz-PEG2-bromide
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Category Code Statement Reference

Hazard Statements H302 Harmful if swallowed.

H315 Causes skin irritation.

H319
Causes serious eye

irritation.

H335
May cause respiratory

irritation.

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

Reactivity and Stability
The primary reactive center of Cbz-PEG2-bromide is the alkyl bromide, which is a good

leaving group in nucleophilic substitution reactions. This reactivity is essential for its function as

a crosslinker but also necessitates careful handling to avoid unintended reactions.

Nucleophilic Substitution: The bromide can be displaced by various nucleophiles, such as

amines, thiols, and carboxylates. This is the intended reaction pathway in many synthetic

protocols.

Stability: The compound should be stored at the recommended temperature of 4°C to

minimize degradation. The Cbz protecting group is stable under neutral and mildly acidic or

basic conditions but can be removed by strong acids or catalytic hydrogenation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b8116555?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8116555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and potent

nucleophiles unless part of a planned synthetic procedure.
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Figure 1: Reactivity of Cbz-PEG2-bromide

Safe Handling and Personal Protective Equipment
(PPE)
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Given the hazardous nature of Cbz-PEG2-bromide, strict adherence to safety protocols is

mandatory. The following workflow outlines the key steps for safe handling from receipt to

disposal.

Safe Handling Workflow for Cbz-PEG2-bromide

Mandatory Personal Protective Equipment (PPE)

Receiving and Unpacking
- Inspect for damage

- Verify label

Storage
- 4°C, away from incompatibles

- Tightly sealed container

Store Immediately

Handling and Use
- Chemical fume hood

- Wear appropriate PPE

Retrieve for Experiment

Waste Disposal
- Collect in designated, labeled container

- Follow institutional guidelines

Dispose of Waste

Spill Response
- Evacuate and ventilate

- Absorb with inert material
- Decontaminate area

In case of spill

Nitrile or Butyl Gloves Safety Goggles Lab Coat Respirator (if potential for aerosolization)

Click to download full resolution via product page

Figure 2: Safe Handling Workflow

Engineering Controls:

Always handle Cbz-PEG2-bromide in a certified chemical fume hood to minimize inhalation

exposure.
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Ensure a safety shower and eyewash station are readily accessible.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are required at all times.

Skin Protection: A flame-retardant lab coat and appropriate disposable gloves (nitrile or butyl

rubber) must be worn. Change gloves immediately if they become contaminated.

Respiratory Protection: If there is a risk of generating aerosols or working outside of a fume

hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

First Aid Measures
In the event of exposure, immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with

soap and water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill and Waste Disposal
Spill Response:

Minor Spills: In a chemical fume hood, absorb the spill with an inert material (e.g.,

vermiculite, sand). Place the contaminated material in a sealed, labeled container for

hazardous waste disposal. Clean the spill area with a suitable solvent, followed by soap and

water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8116555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Major Spills: Evacuate the area immediately. Alert others and contact the institutional

environmental health and safety department. Do not attempt to clean up a large spill without

appropriate training and equipment.

Waste Disposal:

All waste materials contaminated with Cbz-PEG2-bromide should be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Dispose of the waste in accordance with all local, state, and federal regulations. Do not

dispose of it down the drain.

Experimental Protocols
While specific experimental protocols will vary depending on the application, the following

general guidelines should be followed when using Cbz-PEG2-bromide in a reaction:

Reaction Setup: All reactions should be set up in a chemical fume hood. Glassware should

be properly dried and the reaction should be conducted under an inert atmosphere (e.g.,

nitrogen or argon) if moisture-sensitive reagents are used.

Reagent Addition: Cbz-PEG2-bromide should be added to the reaction mixture carefully,

using a syringe or cannula for liquid transfers.

Monitoring the Reaction: The progress of the reaction should be monitored using appropriate

analytical techniques such as thin-layer chromatography (TLC), liquid chromatography-mass

spectrometry (LC-MS), or nuclear magnetic resonance (NMR) spectroscopy.

Work-up and Purification: Upon completion, the reaction should be quenched safely.

Extraction and purification steps (e.g., column chromatography) should be performed in a

well-ventilated area, and all waste should be handled as hazardous.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal safety assessment and institutional safety protocols. Researchers should always consult

the most recent Safety Data Sheet (SDS) for Cbz-PEG2-bromide and adhere to all applicable

safety regulations.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Cbz-PEG2-bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8116555#safety-and-handling-precautions-for-cbz-
peg2-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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